Cas no 847547-17-5 (4-Methanesulfonyl-biphenyl-2-carboxylic acid methyl ester)

• Product Name: 4-Methanesulfonyl-biphenyl-2-carboxylic acid methyl ester
• CAS No: 847547-17-5
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• CID: 2124272
• PubChem ID: 57753217
• Update Time: 2025-04-21

4-Methanesulfonyl-biphenyl-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Methanesulfonyl-biphenyl-2-carboxylic acid methyl ester
• DB-332374
• SOILRQAKZNRZRA-UHFFFAOYSA-N
• 847547-17-5
• methyl 4-(methylsulfonyl)-[1,1'-biphenyl]-2-carboxylate
• SCHEMBL3874637

• Inchi： 1S/C15H14O4S/c1-19-15(16)14-10-12(20(2,17)18)8-9-13(14)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： SOILRQAKZNRZRA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C2C=CC=CC=2)=C(C(=O)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 290.06128010Da
• Monoisotopic Mass: 290.06128010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8Ų